Cas no 68194-06-9 (2,2',4,5,6'-Pentachlorobiphenyl)

• Product Name: 2,2',4,5,6'-Pentachlorobiphenyl
• CAS No: 68194-06-9
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 512880
• PubChem ID: 63096
• Update Time: 2025-09-26

2,2',4,5,6'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',4,5,6'-pentachloro-
• 1,2,4-trichloro-5-(2,6-dichlorophenyl)benzene
• 2,2',4,5,6'-PENTACHLOROBIPHENYL
• 2,2',4,5,6'-Pentachlorobiphenyl Solution
• PCB 102
• 2,2',4,5,6'-Pentachloro-1,1'-biphenyl #
• SCHEMBL4453300
• 1,1'-Biphenyl, 2,2',4,5,6'-pentachloro-
• DTXSID10867525
• DTXCID50815707
• UNII-9NOS5F84W4
• BWWVXHRLMPBDCK-UHFFFAOYSA-N
• Q27272791
• 2,2',4,5,6'-Pentachloro-1,1'-biphenyl
• 68194-06-9
• 9NOS5F84W4
• 2,2',4,5,6'-Pentachlorobiphenyl

• Inchi： 1S/C12H5Cl5/c13-7-2-1-3-8(14)12(7)6-4-10(16)11(17)5-9(6)15/h1-5H
• InChI Key： BWWVXHRLMPBDCK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=CC=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.3°C (rough estimate)
• Flash Point: 167.5 °C
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls